Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0195961 Granisetron 109889-09-0 C18H24N4O
VC0195211 Gestonorone caproate 1253-28-7 C26H38O4
VC0194267 8-epi Atazanavir 1292296-09-3 C38H52N6O7
VC0194302 Lamotrigine N2-Oxide 136565-76-9 C9H7Cl2N5O
VC0195234 Levonorgestrel EP Impurity V 14009-70-2 C22H28O2
VC0195943 Fluphenazine sulfoxide 1674-76-6 C22H26F3N3O2S
VC0196215 1,2,3,7,8,9-Hexachlorodibenzo-P-dioxin 19408-74-3 C12H2Cl6O2
VC0196365 5,6-trans-Vitamin D3 22350-41-0 C27H44O
VC0194303 3-(2,3-Dichlorobenzamido) Lamotrigine 252186-79-1 C16H9Cl4N5O
VC0194141 Erythronolide B 3225-82-9 C21H38O7
VC0195170 2-Methoxyestrone 362-08-3 C19H24O3
VC0195039 estr-4-en-17-one 3646-28-4 C18H26O
VC0195214 Hydrochlorothiazide Impurity C 402824-96-8 C15H16Cl2N6O8S4
VC0194265 4-(Pyridin-2-yl)benzoic acid 4385-62-0 C12H9NO2
VC0195700 10-Methoxyiminostilbene 4698-11-7 C15H13NO
VC0194484 4-(2,2-Dichlorocyclopropyl)phenol 52179-26-7 C9H8Cl2O
VC0195739 Mapenterol hydrochloride 54238-51-6 C14H21Cl2F3N2O
VC0195174 8,9-Dehydroestrone sodium sulfate 61612-83-7 C18H19O5S Na
VC0194521 13,14-(1,3-Butadiene-1,4-diyl)-[9,10-(1,3-butadiene-1,4-diyl)-[5,6-(1,3-butadiene-1,4-diyl)-[1,2-(1,3-butadiene-1,4-diyl)-4,8,12,16-tetraoxacyclohexadecane-1,5,9,13-tetraene-3,7,11,15-tetraone]]] 6543-57-3 C28H16O8
VC0193620 4-Propylthio-1,2-phenylenediamine 66608-52-4 C9H14N2S
VC0194583 Etilefrine 709-55-7 C10H15NO2
VC0196218 Dibenzo(b,e)(1,4)dioxin-13C12, 2,3,7,8-tetrachloro- 76523-40-5 C12H4Cl4O2
VC0195916 7-Fluoro-4-methyl-3,4-dihydro-1H-benzo[E][1,4]diazepine-2,5-dione 78755-80-3 C10H9FN2O2
VC0196129 Demiditraz Racemate 944263-08-5 C13H16N2
VC0194259 (2R,3S)-3-(tert-Butoxycarbonyl)amino-1,2-epoxy-4-phenylbutane 98760-08-8 C15H21NO3